![molecular formula C26H23BrN2O B4757826 2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide](/img/structure/B4757826.png)
2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide
Overview
Description
2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide, also known as BB-Q, is a synthetic compound that belongs to the quinolinecarboxamide family. This compound has gained significant attention in the scientific community due to its potential therapeutic applications, particularly in the field of cancer research.
Scientific Research Applications
2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide has shown promising results in various scientific research applications, particularly in the field of cancer research. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Mechanism of Action
The mechanism of action of 2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division and growth. This compound has been shown to bind to the colchicine binding site of tubulin, leading to the disruption of microtubule dynamics and the induction of cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells, which is essential for the metastasis of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide in lab experiments is its potent antitumor activity against various cancer cell lines. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one of the limitations of using this compound is its potential toxicity, which could limit its therapeutic applications.
Future Directions
There are several future directions for research on 2-(3-bromophenyl)-N-(4-butylphenyl)-4-quinolinecarboxamide. One potential area of research is the development of this compound derivatives with improved potency and selectivity against cancer cells. Another area of research is the investigation of the synergistic effects of this compound with other anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of cancer.
properties
IUPAC Name |
2-(3-bromophenyl)-N-(4-butylphenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23BrN2O/c1-2-3-7-18-12-14-21(15-13-18)28-26(30)23-17-25(19-8-6-9-20(27)16-19)29-24-11-5-4-10-22(23)24/h4-6,8-17H,2-3,7H2,1H3,(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUNDJFKKRQSJCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC(=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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